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Introduction: The Strategic Value of Alkyne
Functionalization

In the landscape of modern organic synthesis and drug discovery, the efficient construction of
carbon-carbon (C-C) bonds is paramount. Alkynes, with their electron-rich triple bonds,
represent a versatile and fundamental structural motif.[1] Their transformation into more
complex, stereodefined alkenes is a cornerstone of molecular construction. Among the myriad
of strategies for alkyne functionalization, radical-mediated pathways have emerged as a
powerful tool, offering mild reaction conditions and unique reactivity patterns that complement
traditional ionic methods.[2][3]

This guide focuses on a particularly innovative and robust method: the radical alkylation of
alkynes using arylsulfonyl acetates as bifunctional reagents.[1][4][5][6][7] This approach, often
facilitated by photoredox catalysis, allows for the simultaneous introduction of both an alkyl
carboxylate and an aryl group across the alkyne triple bond.[1][4] The resulting products, highly
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substituted vinyl sulfones and related tetrasubstituted alkenes, are of significant interest to
researchers, scientists, and drug development professionals.[8][9][10][11] Vinyl sulfones are
recognized as privileged structural motifs in medicinal chemistry, appearing in numerous drug
candidates and exhibiting a wide range of biological activities, including anticancer, anti-
inflammatory, and neuroprotective properties.[8][9][12]

This document provides an in-depth exploration of the reaction mechanism, a detailed
experimental protocol, a summary of the reaction's scope, and insights into its applications,
equipping researchers with the knowledge to effectively implement this powerful synthetic
transformation.

Reaction Mechanism: A Photoredox-Catalyzed
Cascade

The alkylarylation of alkynes with arylsulfonyl acetates proceeds through a sophisticated
radical cascade mechanism, typically initiated by visible light photoredox catalysis. This redox-
neutral process is distinguished by its high atom economy and operational simplicity.[1]

The currently accepted mechanism can be broken down into the following key steps:

o Photocatalyst Excitation: The cycle begins with the absorption of visible light (e.g., blue
LEDs) by a photocatalyst (PC), such as [Ir(ppy)z(dtbbpy)]PFe or Ru(bpy)s]?*, which
transitions it to a long-lived, high-energy excited state (PC*).

» Single Electron Transfer (SET) and Radical Generation: The excited photocatalyst (PC*) is a
potent single-electron donor. It reduces the arylsulfonyl acetate reagent, which undergoes
subsequent fragmentation to generate a key alkyl radical intermediate and an arylsulfinate
anion.

o Radical Addition to the Alkyne: The newly formed, electrophilic alkyl radical adds across the
alkyne's triple bond. This step is typically highly regioselective, forming a vinyl radical
intermediate.[4][13][14] The regioselectivity is often governed by the steric and electronic
properties of the alkyne substituents.[15]

» Vinyl Radical Oxidation and Rearrangement: The vinyl radical is then oxidized by the
photocatalyst in its oxidized state (PC*), regenerating the ground-state photocatalyst and
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forming a vinyl cation. This intermediate can then undergo further reaction. In a notable
variation, the vinyl radical can trigger a sequential Smiles rearrangement, particularly when
the arylsulfonyl acetate is designed as a bifunctional reagent, leading to the final
difunctionalized product.[1]

e Product Formation: The final step involves the formation of the stable, multi-substituted
alkene product, incorporating both the alkyl and aryl sulfone moieties from the original
reagent.

This mechanistic pathway highlights the elegance of using a single reagent to deliver two
distinct functional groups in a controlled manner.

Mechanistic Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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